Cas no 2098039-84-8 (1-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine)

• Product Name: 1-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• CAS No: 2098039-84-8
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 5724678
• PubChem ID: 121211143
• Update Time: 2025-05-21

1-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2098039-84-8
• AKOS026721245
• 1-(2-ethyl-5-thiophen-2-ylpyrazol-3-yl)-N-methylmethanamine
• F2198-0998
• 1-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• 1H-Pyrazole-5-methanamine, 1-ethyl-N-methyl-3-(2-thienyl)-

• Inchi： 1S/C11H15N3S/c1-3-14-9(8-12-2)7-10(13-14)11-5-4-6-15-11/h4-7,12H,3,8H2,1-2H3
• InChI Key： QOHWCJKGCQVWNV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CNC)N(CC)N=1

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 337.7±32.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Additional information on 1-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine

Chemical Compound CAS No. 2098039-84-8: 1-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)-N-Methylmethanamine

The chemical compound with CAS No. 2098039-84-8, known as 1-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)-N-Methylmethanamine, is a complex organic molecule that has garnered significant attention in the field of heterocyclic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an ethyl group, a thiophene moiety, and an N-methylamino group. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Its pyrazole core is known to exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. The thiophene group, on the other hand, contributes to the molecule's stability and ability to interact with biological systems. Additionally, the N-methylamino group enhances the compound's solubility and bioavailability, making it an attractive option for pharmacological applications.

The synthesis of 1-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)-N-Methylmethanamine involves a multi-step process that combines principles from organic synthesis and combinatorial chemistry. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation, to construct this molecule efficiently. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining high yields.

In terms of applications, this compound has shown potential in the field of antimicrobial agents. Studies have demonstrated that it exhibits potent activity against a range of bacterial and fungal pathogens. Furthermore, its ability to inhibit key enzymes involved in inflammatory processes suggests its potential as an anti-inflammatory agent. Recent research has also explored its role in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

The structural versatility of 1-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)-N-Methylmethanamine allows for further modification to enhance its pharmacokinetic properties. By altering the substituents on the pyrazole ring or modifying the thiophene moiety, researchers can tailor the compound's activity and selectivity for specific biological targets. This adaptability makes it a valuable tool in the design of next-generation therapeutics.

In conclusion, CAS No. 2098039-84-8 represents a significant advancement in the field of organic chemistry. Its unique structure, combined with its promising biological activities, positions it as a key player in drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is expected to play an increasingly important role in advancing medical science.